Cas no 344764-39-2 (Benzonitrile,3,6-difluoro-2-hydroxy-)

• Product Name: Benzonitrile,3,6-difluoro-2-hydroxy-
• CAS No: 344764-39-2
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• CID: 302556
• PubChem ID: 45083150
• Update Time: 2025-04-19

Benzonitrile,3,6-difluoro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3,6-difluoro-2-hydroxy-
• Benzonitrile, 3,6-difluoro-2-hydroxy- (9CI)
• 344764-39-2
• Benzonitrile, 3,6-difluoro-2-hydroxy-
• AT10511
• 3,6-difluoro-2-hydroxybenzonitrile
• DTXSID101286678

• Inchi： 1S/C7H3F2NO/c8-5-1-2-6(9)7(11)4(5)3-10/h1-2,11H
• InChI Key： SQASFBKKYDOFOK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C#N)=C1O)F

Computed Properties

• Exact Mass: 155.01829
• Monoisotopic Mass: 155.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 2

Experimental Properties

• PSA: 44.02